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Compound of Interest

Compound Name: Bictegravir

Cat. No.: B606109

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, mechanism of action, pharmacodynamics, pharmacokinetics, and
resistance profile of bictegravir. The information is intended for researchers, scientists, and
professionals in the field of drug development.

Chemical Identity and Physicochemical Properties

Bictegravir is a second-generation HIV-1 integrase strand transfer inhibitor (INSTI).[1][2] Its
chemical structure is characterized by a complex, multi-ring system. The monosodium salt form
is utilized in pharmaceutical formulations.[3]

Chemical Structure:

l».Chemical structure of Bictegravir

Caption: 2D Chemical Structure of Bictegravir.

The key physicochemical properties of bictegravir are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b606109?utm_src=pdf-interest
https://www.benchchem.com/product/b606109?utm_src=pdf-body
https://www.benchchem.com/product/b606109?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bictegravir
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB63161551.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Bictegravir-Sodium
https://www.benchchem.com/product/b606109?utm_src=pdf-body
https://www.benchchem.com/product/b606109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

(2R,5S,13aR)-8-hydroxy-7,9-
dioxo-N-(2,4,6-
trifluorobenzyl)-2,3,4,5,7,9,13,

IUPAC Name 13a-octahydro-2,5- [5]
methanopyrido[1',2":4,5]pyrazin
0[2,1-b][1][4]oxazepine-10-
carboxamide

Molecular Formula C21H18F3N305 [1][6]
Molecular Weight 449.38 g/mol [61[7]
CAS Number 1611493-60-7 [5][6]

White to light yellow or off-
Appearance ] ) [41[6]
white solid/powder

~0.1 mg/mL in water at 20°C.

Solubility Soluble in DMSO and [819]
methanol.

pKa 8.6 [8]

Log P 1.45 [8]

Mechanism of Action: Integrase Strand Transfer
Inhibition

Bictegravir is a potent inhibitor of the HIV-1 integrase (IN) enzyme, which is essential for viral
replication.[10][11] It specifically targets the strand transfer step of proviral DNA integration into
the host cell's genome.[12][13] By binding to the active site of the integrase-viral DNA complex,
bictegravir chelates magnesium ions, which are crucial for the catalytic activity of the enzyme.
[14] This action effectively blocks the formation of the HIV-1 provirus, thus halting the

propagation of the virus.[7][13] The failure of integration leads to the accumulation of
unintegrated viral DNA, including 2-LTR circles.[12][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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